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Compound of Interest

Compound Name: 3-(Trifluoromethyl)benzhydrol

Cat. No.: B1350613

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-
(Trifluoromethyl)benzhydrol (CAS No. 728-80-3), a compound of interest in pharmaceutical
research and development. The following sections detail the material's properties, associated
hazards, recommended handling procedures, and emergency response protocols to ensure a
safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-(Trifluoromethyl)benzhydrol is
presented in Table 1. This data is essential for the proper design of experiments and for
understanding the compound's behavior under various laboratory conditions.
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Property Value
CAS Number 728-80-3
Molecular Formula C14H11F30

Molecular Weight 252.23 g/mol [1]
Appearance White Solid[1]

Melting Point 61-62 °C[2]

Boiling Point 125-127 °C at 0.5 torr[2]
Solubility Low water solubility[1]

Hazard Identification and Classification

3-(Trifluoromethyl)benzhydrol is classified as a hazardous substance. A summary of its GHS

hazard statements is provided in Table 2. It is crucial for all personnel handling this compound

to be thoroughly familiar with these hazards.

GHS Hazard Code

Hazard Statement

H315 Causes skin irritation[1][3]

H317 May cause an allergic skin reaction[2]
H319 Causes serious eye irritation[1][2][3]
H335 May cause respiratory irritation[1][3][4]

Personal Protective Equipment (PPE) and Handling

Precautions

To mitigate the risks associated with handling 3-(Trifluoromethyl)benzhydrol, the following

personal protective equipment and handling precautions are mandatory.

Required Personal Protective Equipment

o Eye Protection: Chemical safety goggles or a face shield must be worn.[1][5]
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» Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile) are required.[1][5]

e Respiratory Protection: In case of dust formation or inadequate ventilation, a NIOSH-
approved respirator should be used.[6]

Safe Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][6]
e Avoid generating dust.[1]

e Wash hands thoroughly after handling.[1][5]

o Keep containers tightly closed when not in use.[1][6]

e Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[6]

Risk Assessment and Handling Workflow

A systematic approach to risk assessment is critical before commencing any work with 3-
(Trifluoromethyl)benzhydrol. The following workflow diagram illustrates the key steps from
initial assessment to safe disposal.
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Risk Assessment and Handling Workflow for 3-(Trifluoromethyl)benzhydrol
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Caption: A workflow for the safe handling of 3-(Trifluoromethyl)benzhydrol.
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Experimental Protocols for Hazard Assessment

The following are summaries of standardized methodologies for assessing the key hazards of
3-(Trifluoromethyl)benzhydrol.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD 439)

This in vitro test method is designed to identify chemical irritants without the use of live animals.

[7]

e Principle: The test utilizes a reconstructed human epidermis model which mimics the upper
layers of human skin.[3][6] The test chemical is applied topically to the tissue. Irritant
chemicals cause cell damage, which is measured by a decrease in cell viability.[2]

o Methodology:
o Reconstructed human epidermis tissues are pre-incubated.

o The test substance (3-(Trifluoromethyl)benzhydrol) is applied to the surface of the
tissues.

o Negative and positive controls are run in parallel.
o After a defined exposure period, the substance is removed by washing.
o The tissues are incubated for a post-exposure period.

o Cell viability is determined using a colorimetric assay, such as the MTT assay, which
measures mitochondrial activity.[3][7]

« Interpretation: A reduction in cell viability below 50% of the negative control is indicative of
skin irritation potential.[3][6][8]

Acute Dermal Irritation/Corrosion (OECD 404)

This in vivo test provides information on the potential for a substance to cause skin irritation or

corrosion.[1][5]
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e Principle: The test substance is applied to the skin of a laboratory animal (typically an albino
rabbit) for a set duration.[4] The site is then observed for signs of erythema (redness) and
edema (swelling).[9]

o Methodology:
o Asmall area of the animal's fur is clipped.

o A measured amount of the test substance is applied to a small patch of skin and covered
with a gauze patch.

o The patch is left in place for up to 4 hours.
o After the exposure period, the patch is removed, and the skin is cleaned.

o The skin is examined for erythema and edema at specified intervals (e.g., 1, 24, 48, and
72 hours) after patch removal.[9][10]

« Interpretation: The severity of the skin reactions is scored according to a standardized
grading system. The scores are used to classify the substance's irritation potential.

Acute Eye Irritation/Corrosion (OECD 405)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[11]
[12]

e Principle: A single dose of the test substance is applied to one eye of an experimental
animal, with the other eye serving as a control.[13][14] The eyes are then examined for
lesions of the cornea, iris, and conjunctiva.[13][14]

o Methodology:
o The test substance is carefully instilled into the conjunctival sac of one eye of the animal.
o The eyelids are held together for a brief moment to prevent loss of the material.

o The eyes are examined at 1, 24, 48, and 72 hours after application.[11]
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o Observations of corneal opacity, iritis, and conjunctival redness and chemosis (swelling)
are recorded and scored.

« Interpretation: The scores for the different ocular effects are used to classify the substance's
eye irritation potential.

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.[1] If irritation or an allergic reaction develops, seek medical
attention.

 Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water.[5] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Spill Response

e Minor Spill:

o Evacuate the immediate area.

[e]

Wear appropriate PPE.

o

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

[¢]

Carefully sweep up the absorbed material and place it in a sealed container for disposal.

[1]

[¢]

Clean the spill area with soap and water.
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e Major Spill:
o Evacuate the laboratory and alert others.
o Contact your institution's emergency response team.

o Prevent entry into the affected area.

Disposal Considerations

Dispose of 3-(Trifluoromethyl)benzhydrol and any contaminated materials in accordance with
all applicable federal, state, and local regulations.[1][5] Do not allow the chemical to enter
drains or waterways.

Disclaimer

This guide is intended for informational purposes only and is based on currently available data.
It is the responsibility of the user to conduct a thorough risk assessment and to implement
appropriate safety measures for their specific laboratory conditions. Always consult the most
up-to-date Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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